![molecular formula C15H23N3O4S B2538980 N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide CAS No. 2320954-20-7](/img/structure/B2538980.png)
N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide
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Overview
Description
The compound is a sulfonamide derivative, which is a class of organic compounds containing a sulfonyl functional group attached to two other carbon atoms. Sulfonamides are known for their use in medicine, particularly as antibiotics .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. For instance, the imidazole ring is a part of many biologically important molecules and is known to participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its molecular structure. These properties include solubility, melting point, boiling point, and others .Scientific Research Applications
Pharmacological Applications
Sulfonamides have been pivotal in medicine, with applications ranging from antibacterial agents to antitumor and anti-inflammatory uses. Their versatility is attributed to the sulfonamide moiety, which has been incorporated into various clinically used drugs, including diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, and more recently, drugs with significant antitumor activity like apricoxib and pazopanib (Carta, Scozzafava, & Supuran, 2012). These findings suggest the ongoing importance of sulfonamides in developing new therapeutics.
Environmental and Health Impacts
The environmental persistence and effects of sulfonamides, such as sulfamethoxazole, have raised concerns regarding their ecological footprint and potential human health implications. Research has highlighted the need for cleaner, more sustainable methods to remove these compounds from water sources to mitigate their environmental impact and reduce human exposure risks (Prasannamedha & Kumar, 2020). This area of research is crucial for developing strategies to address the challenges posed by pharmaceutical pollutants in the environment.
Novel Synthesis and Applications
Advancements in the synthesis of sulfonamides have led to the exploration of their potential in various applications beyond traditional pharmacological roles. For instance, studies on xylan derivatives highlight the possibility of creating new biopolymers with specific properties for drug delivery and other biomedical applications (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014). This research underscores the expanding role of sulfonamides in materials science and biotechnology.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O4S/c1-9(2)15-17-14(8-18(15)5)23(20,21)16-7-13(19)12-6-10(3)22-11(12)4/h6,8-9,13,16,19H,7H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIBGPKVLNLTGIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CNS(=O)(=O)C2=CN(C(=N2)C(C)C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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